Cas no 147526-49-6 (Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]-)

• Product Name: Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]-
• CAS No: 147526-49-6
• MF: C₂₂H₃₂O₄Si
• MW: 388.572587966919
• MDL: MFCD29922381
• CID: 1318883
• PubChem ID: 71346131
• Update Time: 2025-06-12

Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]-
• 2-[2-[2-[tert-butyl(diphenyl)silyl]oxyethoxy]ethoxy]ethanol
• 147526-49-6
• 3,6,9-Trioxa-10-siladodecan-1-ol, 11,11-dimethyl-10,10-diphenyl-
• DTXSID80772314
• MFCD29922381
• 2,2-DIMETHYL-3,3-DIPHENYL-4,7,10-TRIOXA-3-SILADODECAN-12-OL
• A1-05642
• AS-71756
• V10001
• C22H32O4Si
• SB67175
• AKOS027338454

• MDL： MFCD29922381
• Inchi： 1S/C22H32O4Si/c1-22(2,3)27(20-10-6-4-7-11-20,21-12-8-5-9-13-21)26-19-18-25-17-16-24-15-14-23/h4-13,23H,14-19H2,1-3H3
• InChI Key： VEZDXRGMVNSJRE-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCOCCOCCO

Computed Properties

• Exact Mass: 388.20706
• Monoisotopic Mass: 388.20698603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92

Additional information on Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]-

Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]-: A Comprehensive Overview in Modern Chemical Research

Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]- (CAS No. 147526-49-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, plays a pivotal role in the development of novel therapeutic agents and advanced material science applications. The presence of multiple functional groups, including alkoxy and silyl moieties, makes it a versatile intermediate in synthetic chemistry.

The (1,1-dimethylethyl)diphenylsilyl group, a prominent feature of this compound, is known for its stability and reactivity under various chemical conditions. This group has been extensively studied for its potential in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. Recent research has highlighted its utility in the synthesis of protease inhibitors and anti-inflammatory agents, where its steric hindrance properties contribute to improved binding affinity and selectivity.

In the realm of material science, Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]- has been explored for its role in the development of high-performance polymers and coatings. The alkoxy chains in its structure provide excellent film-forming properties, making it an ideal candidate for applications requiring durable and flexible materials. Furthermore, the silyl group enhances the compound's resistance to thermal degradation, which is crucial for industrial applications where high temperatures are prevalent.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]-. Techniques such as organometallic catalysis and flow chemistry have significantly improved yield and purity, facilitating its use in both academic research and industrial processes. These innovations have opened new avenues for exploring its potential in drug discovery and material engineering.

The compound's unique structural features also make it a valuable tool in studying enzyme interactions and metabolic pathways. Researchers have leveraged its alkoxy and silyl groups to design probes that can interact with specific biological targets. For instance, derivatives of this compound have been used to investigate the mechanism of action of cytochrome P450 enzymes, which are crucial in drug metabolism. Such studies contribute to a deeper understanding of pharmacokinetics and aid in the design of more effective drugs with reduced side effects.

Moreover, Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]- has shown promise in the development of novel agrochemicals. Its structural complexity allows for the creation of compounds with enhanced pesticidal and herbicidal properties. By modifying specific functional groups within its framework, researchers can tailor its activity against particular pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that prioritize ecological balance.

The compound's versatility extends to nanotechnology applications as well. Its ability to form stable self-assembled structures has been exploited in creating nanocarriers for drug delivery systems. These carriers can encapsulate therapeutic agents and release them at targeted sites within the body, improving treatment efficacy. Additionally, the (1,1-dimethylethyl)diphenylsilyl group contributes to the stability of these nanocarriers under physiological conditions, ensuring prolonged circulation time and sustained drug release.

In conclusion, Ethanol, 2-[2-[2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]ethoxy]ethoxy]- (CAS No. 147526-49-6) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, a promising material for industrial applications, and a powerful tool for biological research. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand even further, driving innovation in both chemistry and related fields.